Cas no 407-33-0 (fluoroacetic anhydride)

• Product Name: fluoroacetic anhydride
• CAS No: 407-33-0
• MF: C₄H₄F₂O₃
• MW: 138.069568634033
• MDL: MFCD23726588
• CID: 926110
• PubChem ID: 67886
• Update Time: 2025-04-19

fluoroacetic anhydride Chemical and Physical Properties

Names and Identifiers

• fluoroacetic anhydride
• (2-fluoroacetyl) 2-fluoroacetate
• Acetic acid, 2-fluoro-, 1,1'-anhydride
• Acetic acid, fluoro-, anhydride
• 2-fluoroacetic anhydride
• fluoroacetic acid anhydride
• SCHEMBL777793
• MFCD23726588
• 2-fluoroacetic acid anhydride
• EINECS 206-983-4
• AM806584
• DTXSID80961100
• NS00043208
• 407-33-0

• MDL： MFCD23726588
• Inchi： 1S/C4H4F2O3/c5-1-3(7)9-4(8)2-6/h1-2H2
• InChI Key： KLLYGDXCCNXESW-UHFFFAOYSA-N
• SMILES： FCC(=O)OC(CF)=O

Computed Properties

• Exact Mass: 138.01282
• Monoisotopic Mass: 138.013
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.6
• Topological Polar Surface Area: 43.4A^2

Experimental Properties

• Density: 1.301
• Boiling Point: 129.7°C at 760 mmHg
• Flash Point: 32.2°C
• Refractive Index: 1.348
• PSA: 43.37